2-Chloro-N-(hydroxymethyl)acetamide

Catalog No.
S563188
CAS No.
2832-19-1
M.F
C3H6ClNO2
M. Wt
123.54 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Chloro-N-(hydroxymethyl)acetamide

Researchers face degradation and altered reactivity when substituting generic chloroacetamide or N-methylolacrylamide for amidomethylation. 2-Chloro-N-(hydroxymethyl)acetamide eliminates these issues. • Non-radical SN2 grafting: avoids initiator-induced oxidation in cellulose, cotton, and amine resins. • Dual-action biocide: alkylation + formaldehyde release provides superior microbial control at low doses. • Precision synthesis: ensures stoichiometric control for N,N'-methylenebischloroacetamide without polymeric byproducts.

CAS Number

2832-19-1

Product Name

2-Chloro-N-(hydroxymethyl)acetamide

IUPAC Name

2-chloro-N-(hydroxymethyl)acetamide

Molecular Formula

C3H6ClNO2

Molecular Weight

123.54 g/mol

InChI

InChI=1S/C3H6ClNO2/c4-1-3(7)5-2-6/h6H,1-2H2,(H,5,7)

InChI Key

TXNSZCSYBXHETP-UHFFFAOYSA-N

SMILES

C(C(=O)NCO)Cl

Synonyms

chloractamide-N-metholol, N-methylol-chloracetamide

Canonical SMILES

C(C(=O)NCO)Cl

The exact mass of the compound 2-Chloro-N-(hydroxymethyl)acetamide is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 9963. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Purity

≥98%

Package Size

1 g, 5 g, 10 g

2-Chloro-N-(hydroxymethyl)acetamide is a highly reactive, bifunctional aliphatic amide featuring both an electrophilic chloroacetyl group and a versatile N-methylol (hydroxymethyl) group [1]. In industrial and laboratory procurement, it is primarily sourced as an advanced crosslinking agent, a dual-action biocide (formaldehyde releaser), and a precision intermediate for the Tscherniac-Einhorn amidomethylation reaction . Unlike simple alkyl halides or basic amides, its bifunctionality allows it to bridge nucleophilic substrates via SN2 displacement of the chloride and hydroxyl/amide-containing matrices via methylol condensation. This makes it a critical material in textile modification, polymer formulation, and the synthesis of complex pharmaceutical building blocks [1].

Research & Procurement Fit

1
Bifunctional Reactivity
Chloroalkylation and amidomethylation support diverse synthetic workflows
2
Formaldehyde-Release Mechanism
Controlled formaldehyde release for preservative and biocide research
3
Synthetic Building Block
Supports pharmaceutical, agrochemical and dye intermediate synthesis

Buyers may attempt to substitute 2-Chloro-N-(hydroxymethyl)acetamide with generic chloroacetamide or N-methylolacrylamide (NMA) to reduce formulation costs. However, these substitutions fundamentally alter reaction pathways and product stability [1]. Chloroacetamide lacks the N-methylol group, eliminating its ability to release formaldehyde or participate in condensation crosslinking, which drastically narrows its biocidal spectrum and prevents its use in amidomethylation[2]. Conversely, substituting with NMA replaces the electrophilic chloroalkyl site with a vinyl group, shifting the grafting mechanism from direct nucleophilic substitution to radical-initiated polymerization. This forces manufacturers to introduce radical initiators into their process, risking the oxidative degradation of sensitive substrates and unpredictably altering the thermomechanical profile of the final crosslinked matrix[1].

Substitution Risk

Amidomethylation Reactivity Lost
Chloroacetamide lacks the N-hydroxymethyl group and may not support amidomethylation or selective functionalization
Formaldehyde-Release Mechanism Absent
Without the N-hydroxymethyl moiety, formaldehyde-release biocidal profile may not be available, altering preservative performance context

Initiator-Free Crosslinking vs. N-Methylolacrylamide

When modifying nucleophile-rich polymers, 2-Chloro-N-(hydroxymethyl)acetamide enables direct grafting via SN2 displacement of the alpha-chloride at moderate temperatures without the need for radical initiators [1]. In contrast, N-methylolacrylamide (NMA) requires the addition of thermal or photochemical radical initiators to activate its vinyl group for grafting [2]. The use of NMA can lead to unwanted homopolymerization side reactions and requires strict oxygen exclusion, whereas the chloroacetyl group of 2-Chloro-N-(hydroxymethyl)acetamide provides a predictable stoichiometric grafting yield based purely on nucleophile concentration[1].

Evidence DimensionGrafting Activation Requirement
Target Compound DataUndergoes direct SN2 substitution with nucleophiles; 0% radical initiator required.
Comparator Or BaselineN-methylolacrylamide (Requires >0.1-1.0 wt% radical initiator and oxygen-free conditions for vinyl grafting).
Quantified DifferenceEliminates the need for radical initiators, preventing oxidative degradation of sensitive polymer backbones.
ConditionsAqueous or polar organic polymer functionalization at 40-60°C.

Procuring this compound allows manufacturers to crosslink or modify polymers without introducing radical initiators that could degrade the material or complicate the formulation.

Antimicrobial MIC
Class-level
Target: S. aureus 32 µg/mL, MRSA 64 µg/mL
Comparator (chloroacetamide): >128 µg/mL
≥4-fold lower MIC for target
Supports antimicrobial endpoint review; reported MIC difference context
Broth microdilution assay; data to verify

Precision Amidomethylation vs. In Situ Mixtures

In the synthesis of active pharmaceutical ingredients, amidomethylation of electron-rich aromatics is classically performed using 2-Chloro-N-(hydroxymethyl)acetamide in acidic media . Utilizing isolated, high-purity (>98%) 2-Chloro-N-(hydroxymethyl)acetamide provides a controlled release of the reactive N-acyliminium ion. If a buyer attempts an in situ substitution using a crude mixture of chloroacetamide and aqueous formaldehyde, the reaction suffers from competitive bis-condensation, forming N,N'-methylenebischloroacetamide [1]. This side reaction lowers the yield of the target mono-amidomethylated product by 20-40% and significantly complicates downstream purification .

Evidence DimensionReagent Purity and Reaction Yield
Target Compound DataPre-formed >98% pure reagent ensures stoichiometric generation of the N-acyliminium intermediate.
Comparator Or BaselineIn situ mixture of chloroacetamide + formaldehyde (Prone to bis-condensation side reactions).
Quantified DifferencePrevents the 20-40% yield loss associated with the formation of N,N'-methylenebischloroacetamide side products.
ConditionsStrong acid-catalyzed (e.g., H2SO4) amidomethylation of aromatic rings.

For pharmaceutical intermediate synthesis, procuring the pre-formed methylol compound is essential to maximize yield and avoid difficult-to-separate bis-amide impurities.

Amidomethylation Reactivity
Head-to-head
Target: Less reactive, milder conditions
Comparator (N-hydroxymethylphthalimide): More reactive
Enables selectivity control
Supports selectivity-oriented amidomethylation workflows
Consistent across N,N-dialkylaniline substrates

Dual-Action Biocidal Efficacy vs. Chloroacetamide

As a preservative in metalworking fluids and industrial formulations, 2-Chloro-N-(hydroxymethyl)acetamide functions through a dual-action mechanism: thiol-depletion via the chloroacetyl group and crosslinking via formaldehyde release from the methylol group [1]. This synergy results in a significantly lower Minimum Inhibitory Concentration (MIC) against a broad spectrum of bacteria and fungi compared to the non-methylolated parent compound, chloroacetamide [2]. While chloroacetamide acts solely as an alkylating agent, the controlled hydrolysis of the N-methylol group in 2-Chloro-N-(hydroxymethyl)acetamide provides an additional antimicrobial pathway, allowing formulators to achieve complete microbial control at lower total active ingredient loadings [1].

Evidence DimensionAntimicrobial Mechanism and Efficacy
Target Compound DataDual-action (alkylation + formaldehyde release) enabling lower MIC.
Comparator Or BaselineChloroacetamide (Single-action alkylation, higher MIC required for equivalent broad-spectrum control).
Quantified DifferenceDelivers dual-pathway microbial disruption, reducing the required biocidal loading in formulations.
ConditionsAqueous industrial formulations (e.g., cooling fluids, adhesives) at slightly alkaline pH.

Allows formulators to achieve stringent preservation standards while minimizing the total volume of biocidal additives required in the final product.

Sensitization Potential
Reported
Target: Infrequent sensitizer
Comparator: Other formaldehyde releasers may show higher sensitization frequency
Lower sensitization reports
Supports sensitization risk assessment in preservative selection context
Occupational exposure studies; cross-study comparable
Synthetic Yield
Class-level
Target route: Up to 90%
Comparator route: 70–80%
10–20% higher yield
Supports route efficiency and scale-up context
Basic conditions, Na₂CO₃/K₂CO₃ catalyst

Tscherniac-Einhorn Amidomethylation in API Synthesis

The compound is the optimal reagent for introducing a chloroacetamidomethyl group into electron-rich aromatic systems, serving as a critical first step in the synthesis of complex pharmaceutical intermediates (e.g., 1-(aminomethyl)-2-methoxynaphthalene derivatives) .

Initiator-Free Crosslinking for Polymers & Textiles

Ideal for grafting onto cellulose, cotton, or amine-functionalized resins where the use of radical initiators (required by vinyl-based crosslinkers) would cause unwanted polymer backbone degradation or discoloration[1].

Dual-Action Preservation in Metalworking Fluids

Procured as a high-efficiency biocide for cooling fluids and industrial adhesives, where its combined alkylating and formaldehyde-releasing properties provide superior broad-spectrum microbial control at lower concentrations than single-action preservatives [2].

Precursor for Bis-Alkylating Agents

Used as the high-purity starting material for the controlled synthesis of N,N'-methylenebischloroacetamide, ensuring precise stoichiometry and avoiding the polymeric byproducts common when using raw formaldehyde [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Preservative in industrial fluids & cosmetics
Antimicrobial activity profile & sensitization context
MIC endpoints and sensitization frequency review
Selective amidomethylation reagent
Reactivity profile vs. phthalimide-based reagents
Reaction condition optimization & selectivity control
Intermediate for pharmaceutical & agrochemical synthesis
Bifunctional reactivity (chloroalkylation/amidomethylation)
Synthetic route efficiency & process scalability context
Formaldehyde-releasing material preservative
Formaldehyde-release kinetics & synergistic biocidal profile
Biocidal endpoint review in combination formulations

XLogP3

-0.4

UNII

20J873AX6G

GHS Hazard Statements

Aggregated GHS information provided by 57 companies from 6 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 12 of 57 companies. For more detailed information, please visit ECHA C&L website;
Of the 5 notification(s) provided by 45 of 57 companies with hazard statement code(s):;
H314 (95.56%): Causes severe skin burns and eye damage [Danger Skin corrosion/irritation];
H317 (13.33%): May cause an allergic skin reaction [Warning Sensitization, Skin];
H318 (84.44%): Causes serious eye damage [Danger Serious eye damage/eye irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Irritant

Corrosive;Irritant

Other CAS

2832-19-1

Wikipedia

Chloracetamide-N-methanol

General Manufacturing Information

Acetamide, 2-chloro-N-(hydroxymethyl)-: ACTIVE

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